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Compound of Interest

Compound Name: Dimethomorph

Cat. No.: B1233494 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the optimal use of Dimethomorph for the prevention

and management of late blight, caused by Phytophthora infestans.

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action of Dimethomorph against Phytophthora infestans?

A1: Dimethomorph is a systemic, oomycete-specific fungicide belonging to the carboxylic acid

amides (CAA) chemical group (FRAC Group 40).[1] Its primary mode of action is the disruption

of fungal cell wall formation by interfering with the assembly of wall polymers.[2][3] This action

is particularly effective against all stages of the oomycete life cycle, especially inhibiting the

formation of sporangia and oospores.[4][5] Even at very low concentrations (<0.25 µg/ml), it

halts fungal growth by preventing the proper development of the cell wall.[4][5] It does not

affect zoospores or protoplasts that lack cell walls, indicating its specific target is cell wall

synthesis.[3]

Q2: When is the optimal time to apply Dimethomorph for late blight prevention?

A2: Dimethomorph should be applied preventatively, before the symptoms of late blight

appear.[1][4][6] The most effective strategy is to begin applications when environmental

conditions are conducive to disease development (e.g., cool, wet weather) or when plants are 4

to 6 inches high.[7][8] It is highly effective when applied during the early stages of disease

infection.[4] For established disease, Dimethomorph has some curative and antisporulant
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activity, meaning it can partially protect the plant and reduce the sporulation of the pathogen if

applied within one day of inoculation.[2]

Q3: What is the recommended spray interval for Dimethomorph?

A3: The recommended spray interval depends on disease pressure and weather conditions.

High-Pressure Conditions (Wet & Cool): A 5- to 7-day interval is recommended.[7]

Low-Pressure Conditions (Hot & Dry): The interval can be extended to 10-14 days.[1][7]

Standard Preventative Program: A 7- to 10-day interval is common for crops like cucumbers,

grapes, and potatoes.[1][4][9]

A study on a combination of ametoctradin and dimethomorph found that a 7-day spray interval

was the most economically efficient for managing late blight in potatoes.[10][11]

Q4: How does Dimethomorph's systemic activity influence its application strategy?

A4: Dimethomorph exhibits translaminar and local systemic activity.[5][12] After application, it

is absorbed by the leaves and can move within the plant tissue, protecting new growth.[4]

However, it does not translocate from one leaf to another.[2] This means thorough spray

coverage is essential to ensure all parts of the plant are protected.[1] Its systemic nature

ensures uniform protection, which is vital in high-pressure disease environments.[4]

Q5: Is there a risk of Phytophthora infestans developing resistance to Dimethomorph?

A5: Yes, as with any single-mode-of-action fungicide, there is a risk of resistance. While the

development of field resistance has been considered unlikely with proper management,

resistant isolates have been found.[13][14][15] Studies have shown that isolates with

resistance to Dimethomorph often have reduced fitness, such as slower growth rates, which

may limit their prevalence in the field.[3][13][16] To mitigate resistance risk, Dimethomorph
should always be used in a program with other fungicides that have different modes of action.

[1] It is often formulated or recommended to be tank-mixed with a protectant fungicide like

mancozeb.[8][9][12] Do not make more than two consecutive applications before rotating to a

fungicide from a different chemical group.[1][7]
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Troubleshooting Guide
Problem: Poor late blight control despite Dimethomorph application.
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Potential Cause Troubleshooting Steps

Incorrect Timing

Verify Application Timing: Was the first

application made before disease symptoms

appeared? Dimethomorph is most effective as a

protectant.[1][4] For curative action, it must be

applied very early in the infection cycle.[2]

Inadequate Spray Coverage

Assess Application Method: Ensure complete

foliage coverage, including the undersides of

leaves where sporulation occurs.[1][8]

Dimethomorph's systemic activity is localized,

so untreated parts of the plant are not protected.

[2] Use sufficient water volume (at least 200

L/ha) for thorough coverage.[1]

Environmental Factors

Check Weather Conditions: Avoid spraying if

rain is expected within one hour, as this can

wash the product off.[4] Avoid application in

strong sunlight or on windy days to prevent drift

and ensure proper absorption.[4]

Fungicide Resistance

Review Spray Program: Have you been rotating

fungicides with different modes of action (FRAC

groups)?[8] Over-reliance on a single mode of

action can lead to resistance.[15] Tank-mixing

with a multi-site protectant fungicide is a key

resistance management strategy.[7][12]

High Disease Pressure

Adjust Spray Interval: Under severe disease

pressure, shorten the spray interval to 5-7 days.

[7] A single application may not be sufficient to

control a rapidly developing epidemic.

Improper Tank Mix

Check Compatibility: Do not mix Dimethomorph

with strongly alkaline or acidic materials.[1]

Always follow label instructions for tank-mixing

partners.
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Quantitative Data Summary
Table 1: Recommended Application Rates for Dimethomorph Formulations

Formulation Crop(s) Target Disease(s)
Recommended
Dosage

Dimethomorph 40%

SC
Grapes Downy Mildew

1600-2400x dilution
for foliar spray[4]

Dimethomorph 50%

WDG
Cucumber, Pepper

Downy Mildew, Early

Blight
450-600 g/Ha[4]

Dimethomorph 80%

WDG
Cucumber, Potato

Downy Mildew, Late

Blight
255-375 g/Ha[4]

Forum

(Dimethomorph)
Potatoes, Tomatoes Late Blight 6 fluid ounces/acre[7]

| Generic Formulation | Potatoes, Tomatoes | Early & Late Blight | 360 mL/ha + protectant

fungicide[1] |

Table 2: Efficacy Data for Dimethomorph against P. infestans
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Metric Value Conditions / Notes Source

Minimal Inhibitory

Concentration (MIC)
0.6 - 1.25 µg/ml

In vitro study on
metalaxyl-sensitive
and resistant
isolates.

[2]

ED90 (Effective Dose,

90% inhibition)
0.3 µg/ml

In vitro study on

metalaxyl-sensitive

and resistant isolates.

[2]

Residual Activity

(Potato)
Up to 9 days

Plants were strongly

protected when

challenged 6 hours to

9 days after

application.

[2]

Disease Reduction

(Acrobat MZ)
90-95%

Field trial with

application rates of 4

and 6 kg/ha .

[12]

| Disease Control (vs. Untreated) | 56.6 - 74.45% | Field trial with a program including

Mancozeb followed by Dimethomorph + Mancozeb. |[9] |

Experimental Protocols
Protocol: Evaluating the Efficacy of Dimethomorph in a Field Setting

This protocol is a generalized methodology based on practices described in field trial research.

[9][12][17][18][19]

1. Experimental Design:

Layout: Use a Randomized Block Design (RBD) with at least three or four replications.[12]

[18][19]

Plot Size: Individual plots should be of a standard size (e.g., 3m x 2m) with adequate

spacing between plots and blocks to minimize spray drift.[18]
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Treatments:

Untreated Control (negative control).

Standard Protectant Fungicide (e.g., Mancozeb) as a positive control.

Dimethomorph applied at various rates and/or intervals.

Dimethomorph tank-mixed with a protectant fungicide.

Plant Material: Use a potato or tomato variety susceptible to late blight to ensure disease

development (e.g., 'Kufri Jyoti', 'Agria').[12][19]

2. Inoculum and Inoculation (if natural infection is not relied upon):

Source: Propagate P. infestans on a suitable medium like potato tuber slices.[2]

Application: If natural infection is low, apply a sporangial suspension (e.g., 2,500

sporangia/ml) to spreader rows or directly to the plots to initiate the epidemic.[2][19]

3. Fungicide Application:

Timing: Begin the first spray preventatively, based on weather forecasts conducive to late

blight, or at a specific crop growth stage.[8][9]

Equipment: Use a calibrated sprayer (e.g., backpack sprayer or plot sprayer) to ensure

uniform application at the desired volume (e.g., 300 L/ha).[1][19]

Schedule: Apply subsequent sprays according to the predetermined intervals for each

treatment (e.g., 7, 10, or 14 days).

4. Data Collection and Assessment:

Disease Severity: Assess disease levels at regular intervals (e.g., weekly) after the first

appearance of symptoms.[17] Use a standardized rating scale (e.g., 0-9 scale or percent leaf

area affected).[12]
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AUDPC: Calculate the Area Under the Disease Progress Curve (AUDPC) to quantify the

epidemic's development over time for each treatment.

Yield: At the end of the season, harvest tubers from the center rows of each plot. Measure

total and marketable yield (q/ha).[18]

Tuber Blight: Assess a sample of tubers from each plot for late blight infection.[17]

5. Statistical Analysis:

Analyze the collected data (disease severity, AUDPC, yield) using Analysis of Variance

(ANOVA) appropriate for an RBD.

Use a mean separation test (e.g., Fisher's LSD) to determine significant differences between

treatments.
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Decision Workflow for Dimethomorph Application

Start: Crop Emergence

Monitor Weather:
- High Humidity (>90%)

- Temp: 50-78°F (10-25°C)
- Leaf Wetness Forecast

Conditions Favorable
for Late Blight?

Apply Dimethomorph
(Preventative)

Yes

Continue Monitoring

No

Select Spray Interval
(5-14 days based on

disease pressure)

Late Blight
Symptoms Present?

Apply Dimethomorph
+ Protectant (Curative/
Antisporulant Action)

Yes

Rotate to a different
FRAC group after

max 2 sprays

No

End of Season

Click to download full resolution via product page

Caption: Decision workflow for timing Dimethomorph sprays.
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Dimethomorph Mode of Action Pathway
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Caption: Simplified mode of action for Dimethomorph.
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Experimental Workflow: Fungicide Efficacy Trial
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Caption: Workflow for a field efficacy experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Optimizing Dimethomorph for
Late Blight Prevention]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233494#optimizing-dimethomorph-spray-timing-for-
late-blight-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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